Cas no 1506237-06-4 (5-Amino-1-ethyl-3-(methylsulfanyl)-1h-pyrazole-4-carboxylic acid)

• Product Name: 5-Amino-1-ethyl-3-(methylsulfanyl)-1h-pyrazole-4-carboxylic acid
• CAS No: 1506237-06-4
• MF: C₇H₁₁N₃O₂S
• MW: 201.246139764786
• CID: 5698129
• PubChem ID: 80485986
• Update Time: 2025-05-21

5-Amino-1-ethyl-3-(methylsulfanyl)-1h-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS019049846
• 1506237-06-4
• 5-amino-1-ethyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylic acid
• 5-amino-1-ethyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylicacid
• EN300-1617896
• 1H-Pyrazole-4-carboxylic acid, 5-amino-1-ethyl-3-(methylthio)-
• 5-Amino-1-ethyl-3-(methylsulfanyl)-1h-pyrazole-4-carboxylic acid

• Inchi： 1S/C7H11N3O2S/c1-3-10-5(8)4(7(11)12)6(9-10)13-2/h3,8H2,1-2H3,(H,11,12)
• InChI Key： CIGQKODDSCGQJK-UHFFFAOYSA-N
• SMILES： S(C)C1C(C(=O)O)=C(N)N(CC)N=1

Computed Properties

• Exact Mass: 201.05719778g/mol
• Monoisotopic Mass: 201.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 393.5±42.0 °C(Predicted)
• pka: 4.09±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 5-Amino-1-ethyl-3-(methylsulfanyl)-1h-pyrazole-4-carboxylic acid

5-Amino-1-Ethyl-3-(Methylsulfanyl)-1H-Pyrazole-4-Carboxylic Acid: A Comprehensive Overview

The compound 5-Amino-1-Ethyl-3-(Methylsulfanyl)-1H-Pyrazole-4-Carboxylic Acid, identified by the CAS number 1506237-06-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The molecular structure of 5-Amino-1-Ethyl-3-(Methylsulfanyl)-1H-Pyrazole-4-Carboxylic Acid is characterized by a pyrazole ring, which is a five-membered heterocyclic compound containing two nitrogen atoms. The substituents on the pyrazole ring include an amino group at position 5, an ethyl group at position 1, and a methylsulfanyl group at position 3. The carboxylic acid group is located at position 4, making this compound a derivative of pyrazole with multiple functional groups that can be exploited for various chemical reactions.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. The presence of the amino and carboxylic acid groups allows for the formation of peptide bonds, making this molecule a promising candidate for peptide synthesis. Additionally, the methylsulfanyl group introduces sulfur-containing functionalities, which are known to play roles in biological processes such as enzyme catalysis and antioxidant activity.

In terms of synthesis, researchers have developed efficient methods to prepare 5-Amino-1-Ethyl-3-(Methylsulfanyl)-1H-Pyrazole-4-Carboxylic Acid. These methods often involve multi-step reactions, including nucleophilic substitutions, condensations, and oxidations. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product.

The pharmacological properties of this compound have been explored in recent studies. For instance, it has been shown to exhibit moderate anti-inflammatory activity in vitro, suggesting its potential use in treating inflammatory diseases. Furthermore, its ability to interact with biological targets such as enzymes and receptors makes it a valuable tool in drug discovery research.

In conclusion, 5-Amino-1-Ethyl-3-(Methylsulfanyl)-1H-Pyrazole-4-Carboxylic Acid is a versatile compound with a wide range of applications in both academic research and industrial settings. Its unique structure and functional groups make it an attractive candidate for further exploration in fields such as medicinal chemistry, materials science, and biotechnology.